Cas no 34870-88-7 (5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid)

5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid structure
34870-88-7 structure
Product Name:5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
CAS No:34870-88-7
MF:C27H42O6
MW:462.618789196014
CID:315148
PubChem ID:21118123
Update Time:2025-04-19

5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
    • 5-decoxycarbonyl-2-octoxycarbonylbenzoic acid
    • 1,2,4-Benzenetricarboxylic acid, monodecyl monooctyl ester
    • 5-[(decyloxy)carbonyl]-2-[(octyloxy)carbonyl]benzoic acid
    • Decyl octyl hydrogen benzene-1,2,4-tricarboxylate
    • DTXSID50885602
    • 34870-88-7
    • SCHEMBL587097
    • NS00055268
    • Inchi: 1S/C27H42O6/c1-3-5-7-9-11-12-14-16-20-33-27(31)24-21-22(25(28)29)17-18-23(24)26(30)32-19-15-13-10-8-6-4-2/h17-18,21H,3-16,19-20H2,1-2H3,(H,28,29)
    • InChI Key: YAPOOHVHUYCFQF-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C(=O)O)C=CC=1C(=O)OCCCCCCCC)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 462.29826
  • Monoisotopic Mass: 462.298139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 21
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9
  • XLogP3: 9.1

Experimental Properties

  • Density: 1.046
  • Boiling Point: 583.3°Cat760mmHg
  • Flash Point: 183.1°C
  • Refractive Index: 1.504
  • PSA: 89.9
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